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Compound of Interest

Compound Name: Ornipressin acetate

Cat. No.: B14750789 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides detailed, step-by-step procedures for the safe disposal of Ornipressin acetate,

ensuring compliance with general safety standards.

Ornipressin acetate is a synthetic peptide derivative of vasopressin.[1] While a Safety Data

Sheet (SDS) indicates that the substance is not classified as hazardous according to the

Globally Harmonized System (GHS), and smaller quantities may be disposed of with household

waste, it is also identified as slightly hazardous for water.[2] Therefore, a cautious and informed

approach to disposal is essential to prevent environmental contamination.[3][4]

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste in the United States is overseen by several regulatory

bodies, primarily the Environmental Protection Agency (EPA) and the Drug Enforcement

Administration (DEA).[3][4] The EPA, under the Resource Conservation and Recovery Act

(RCRA), sets guidelines for hazardous waste management.[3] It is crucial to adhere to both

federal regulations and any state or local rules, which may be more stringent.[3] A general

principle is to avoid disposing of pharmaceuticals down the drain or toilet unless specifically

instructed to do so, as this can lead to water contamination.[4][5]

Key Characteristics of Ornipressin Acetate
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For easy reference, the table below summarizes key quantitative and identifying information for

Ornipressin acetate.

Characteristic Value

CAS Number 914453-98-8[1][2]

Molecular Formula C45H63N13O12S2 • XC2H4O2[6]

Molecular Weight 1042.19 (free base basis)

Purity ≥98%[1][6]

Form Crystalline solid[6]

Solubility in DMSO Approx. 10 mg/ml[6]

Solubility in PBS (pH 7.2) Approx. 20 mg/ml[6]

Water Hazard Class
1 (Self-assessment): slightly hazardous for

water[2]

Experimental Protocol for Disposal
This protocol outlines the recommended step-by-step procedure for the disposal of

Ornipressin acetate in a laboratory setting. This procedure is designed to minimize

environmental impact and ensure personnel safety.

Objective: To safely dispose of waste Ornipressin acetate in compliance with standard

laboratory safety and environmental protection practices.

Materials:

Waste Ornipressin acetate (solid or in solution)

Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Sealable, leak-proof container (e.g., a plastic bag or bottle)

Inert, unappealing substance (e.g., cat litter, used coffee grounds, or dirt)
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Labeled waste container for non-hazardous pharmaceutical waste (typically a blue bin)[7]

Access to a licensed waste management contractor or institutional hazardous waste

program

Procedure:

Personnel Safety: Before handling the waste material, ensure you are wearing appropriate

PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Assess the Quantity:

For Small Quantities (e.g., residual amounts in vials): Proceed with the deactivation and

household waste disposal method outlined below, as suggested by the SDS for smaller

amounts.[2]

For Larger Quantities or in Institutional Settings: It is best practice to dispose of the

material through a certified waste management service. Skip to step 5.

Deactivation and Containment (for small quantities only):

If the Ornipressin acetate is in solid form, dissolve it in a minimal amount of a suitable

solvent, such as water or a buffer solution in which it is soluble.[6]

Mix the resulting solution or the original liquid waste with an unappealing, inert substance

like cat litter or used coffee grounds.[8] Do not crush solid tablets or capsules if applicable.

[8]

Place the entire mixture into a sealable container, such as a plastic bag or bottle, and

ensure it is tightly sealed to prevent leakage.[8]

Disposal of Sealed Container (for small quantities only):

Place the sealed container in the regular municipal trash.[8] This method is aligned with

FDA recommendations for disposing of non-flush list medicines in household trash.[8]

Remove or scratch out all personal or identifying information from the original product

container before recycling or discarding it.[8]
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Disposal via Professional Waste Management (for larger quantities or institutional policy):

Package the Ornipressin acetate waste in a clearly labeled, sealed container.

Designate the container as "non-hazardous pharmaceutical waste." In many institutions,

this corresponds to a blue waste container.[7]

Arrange for pickup and disposal through your institution's environmental health and safety

office or a licensed waste management contractor that handles pharmaceutical waste.[4]

Incineration is a common final treatment for such waste.[7]

Cleaning: Thoroughly clean any equipment and surfaces that came into contact with the

Ornipressin acetate. Dispose of any contaminated cleaning materials (e.g., paper towels,

gloves) in the same manner as the chemical waste itself.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Ornipressin acetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b14750789?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.vlses.com/stay-in-the-know/newsroom/types-of-pharmaceutical-waste/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b14750789?utm_src=pdf-body
https://www.benchchem.com/product/b14750789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Ornipressin Acetate Waste

Assess Quantity and Institutional Policy

Small Research Quantity? Large Quantity or Institutional Policy

Mix with inert material (e.g., cat litter)

Yes

Collect in designated Non-Hazardous Pharmaceutical Waste Container (Blue Bin)

No

Place in a sealed container

Dispose in Municipal Trash

End of Process

Yes

Dispose via Licensed Waste Management Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14750789?utm_src=pdf-body-img
https://www.benchchem.com/product/b14750789?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. sdmedwaste.com [sdmedwaste.com]

4. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]

5. Healthcare Environmental Resource Center (HERC) [hercenter.org]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

8. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

To cite this document: BenchChem. [Navigating the Disposal of Ornipressin Acetate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14750789#ornipressin-acetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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